Cas no 2632-13-5 (2-bromo-1-(4-methoxyphenyl)ethan-1-one)

• Product Name: 2-bromo-1-(4-methoxyphenyl)ethan-1-one
• CAS No: 2632-13-5
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD00000201
• CID: 43266
• PubChem ID: 4965
• Update Time: 2025-04-18

2-bromo-1-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-methoxyphenyl)ethanone
• 4-Methoxyphenacyl bromide
• alpha-Bromo-4-methoxyacetophenone
• bromomethyl 4-methoxyphenyl ketone
• PTP Inhibitor II
• 2-Bromo-4?Methoxy Acetophenone
• 4-Methoxy Phenecyl Bromide
• 2-Bromo-1-(4-methoxyphenyl)ethan-1-one
• 4-(BROMOACETYL)ANISOLE
• 4-METHOXYPHENACYL BR
• 4'-METHOXYPHENACYL BROMIDE
• A-BROMO-P-METHOXYACETOPHENONE
• ALPHA-BROMO-4'-METHOXYACETOPHENONE
• 2-Bromo-4'-methoxyacetophenone
• α-Bromo-4-methoxyacetophenone
• 1-(4-methoxyphenyl)-2-bromo-ethan-1-one
• 2-bromo-1-(4'-methoxy-phenyl)-ethanone
• 2-Bromo-4`-methoxyacetophenone
• 2-Bromo-4‘-methoxyacetophenone
• 2-Bromo-4′-methoxyacetophenone
• Ethanone,2-bromo-1-(4-methoxyphenyl)
• p-Meth
• α-Bromo-4'-methoxyacetophenone
• ω-Bromo-4-methoxyacetophenone
• Ethanone, 2-bromo-1-(4-methoxyphenyl)-
• p-Methoxyphenacyl bromide
• 2-Bromo-4-methoxyacetophenone
• protein tyrosine phosphatase inhibitor ii
• 4'-Methoxy-2-bromoacetophenone
• 2-bromo-4'-methoxy acetophenone
• XQJAHBHCLXUGEP-UHFF
• PTP inhibitor 1
• BP-11352
• EN300-21406
• .omega.-Bromo-p-methoxyacetophenone
• 2-Bromo-4'-methoxyacetophenone, 97%
• p-methoxyphenacylbromide
• 2-Bromo-4 inverted exclamation marka-methoxyacetophenone
• STR00973
• .alpha.-Bromo-4'-methoxyacetophenone
• .omega.-Bromo-4-methoxyacetophenone
• 4-methoxyphenacylbromide
• .alpha.-Bromo-4-methoxyacetophenone
• .omega.-Bromo-4'-methoxyacetophenone
• DTXSID20180934
• InChI=1/C9H9BrO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5H,6H2,1H
• Halomethyl Phenyl Ketone deriv. 27
• NSC-129010
• BDBM7879
• omega-Bromo-4-methoxyacetophenone
• 2-Bromo-4'-methoxyacetophenone (4-Methoxyphenacyl bromide)
• 2-(4-Methoxyphenyl)-2-oxoethyl bromide
• AM20040049
• 4'-methoxy-2-bromo acetophenone
• FT-0611459
• s3678
• 2-Bromo-1-(4-methoxy-phenyl)ethanone
• 4-methyoxyphenacylbromide
• ?-Bromo-4-methoxyacetophenone
• SCHEMBL202055
• NS00028088
• p-Acetanisole; p-Acetylanisole
• Q-102073
• F3139-2825
• NSC129010
• alpha-Bromo-p-methoxyacetophenone
• HSCI1_000017
• NSC 129010
• Z104496012
• 4-methoxy-phenacyl bromide
• PV5M69J53H
• CHEMBL103009
• ethyl 2-(phenylsulphonyl)acetate
• AC-2404
• A16142
• 2-bromo-1-[4-(methyloxy)phenyl]ethanone
• UNII-PV5M69J53H
• Acetophenone, 2-bromo-4'-methoxy-
• CS-W014194
• 2-Bromo-p-methoxyacetophenone
• CCG-266786
• 2-Bromo-4'-methoxyacetophenone, Pract.
• 1-(4'-methoxyphenyl)-2-bromo-1-ethanone
• HY-W013478
• M1004
• NSC 129010;4-(Bromoacetyl)anisole
• .alpha.-Bromo-p-methoxyacetophenone
• 2-bromo-1-(4-methoxyphenyl)-ethanone
• A19696
• 2632-13-5
• 2-bromo-4'- methoxyacetophenone
• 2-Bromo-1-(4-methoxyphenyl)-1-ethanone
• Bromomethyl p-anisyl ketone
• EINECS 220-118-8
• 2-bromo-4'-methoxy-acetophenone
• 4'methoxy 2bromoacetophenone
• 2-Bromo-1-(4-methoxy-phenyl)-ethanone
• MFCD00000201
• AKOS000120889
• BB 0218620
• P-Methoxy-alpha-bromoacetophenone
• DB-020578
• STK802131
• doi:10.14272/XQJAHBHCLXUGEP-UHFFFAOYSA-N.1
• 2Bromo4'methoxyacetophenone
• omegaBromo4methoxyacetophenone
• 220-118-8
• DTXCID60103425
• Ethanone, 2bromo1(4methoxyphenyl)
• 4Methoxyphenacyl bromide
• 2-bromo-1-(4-methoxyphenyl)ethan-1-one

• MDL： MFCD00000201
• Inchi： 1S/C9H9BrO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5H,6H2,1H3
• InChI Key： XQJAHBHCLXUGEP-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)OC)=O
• BRN： 743112

Computed Properties

• Exact Mass: 227.97900
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White to off white powder
• Density: 1.4921 (rough estimate)
• Melting Point: 69-71 °C (lit.)
• Boiling Point: 306.7°C at 760 mmHg
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: It is soluble in DMSO, water (partly miscible), most organic solvents, and methanol.
• PSA: 26.30000
• LogP: 2.27280
• Solubility: Not available

2-bromo-1-(4-methoxyphenyl)ethan-1-one Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26-S27-S28-S36/37/39-S45-S37/39
• FLUKA BRAND F CODES：8-9-19-21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone